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CAS No.: 68258-82-2

Cat. No.: B7770185

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety profile and handling protocols for

ethylurea. As a valued reagent in pharmaceutical synthesis and various research applications,

a thorough understanding of its properties is paramount to ensure laboratory safety and

experimental integrity. This document moves beyond a standard safety data sheet (SDS) to

deliver a nuanced, field-proven perspective on the causality behind essential safety measures.

Understanding the Hazard Profile of Ethylurea
Ethylurea (CAS No. 625-52-5) is a white to beige crystalline solid.[1] While not classified as

acutely toxic, it presents several potential hazards that necessitate careful handling. The

primary concerns are irritation to the eyes, skin, and respiratory tract.[2] Some data also

suggests it may be harmful if swallowed or comes into contact with the skin and is suspected of

causing genetic defects.[3][4]

Key Hazard Considerations:
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Irritation: Direct contact with ethylurea dust or solutions can cause irritation to the skin and

eyes.[2] Inhalation of airborne dust may lead to respiratory tract irritation.[2]

Potential for Systemic Effects: While not fully investigated, some sources indicate potential

harm from ingestion and dermal absorption.[3][4]

Mutagenicity and Reproductive Effects: Mutagenic and adverse reproductive effects have

been observed in experimental animals, warranting a cautious approach, particularly for

researchers of child-bearing potential.[2]

Thermal Decomposition: When heated to decomposition, ethylurea can emit toxic fumes of

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1][2]

The following table summarizes the key hazard information for ethylurea:

Hazard Classification Description
Primary Routes of
Exposure

Skin Irritation
May cause irritation upon

direct contact.[2][5]
Dermal

Eye Irritation
May cause serious eye

irritation.[2][5]
Ocular

Respiratory Irritation
May cause respiratory tract

irritation if inhaled.[2][5]
Inhalation

Acute Toxicity (Oral, Dermal)
May be harmful if swallowed or

in contact with skin.[3][4]
Oral, Dermal

Germ Cell Mutagenicity
Suspected of causing genetic

defects.[3]
Inhalation, Dermal, Oral

Reproductive Toxicity

Adverse reproductive effects

have been observed in

experimental animals.[2]

Inhalation, Dermal, Oral
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Engineering Controls and Personal Protective
Equipment: A Multi-Layered Defense
A robust safety protocol for handling ethylurea relies on a combination of engineering controls

and appropriate personal protective equipment (PPE). The goal is to minimize exposure

through all potential routes.

Engineering Controls: The First Line of Defense
Ventilation: Work with ethylurea should be conducted in a well-ventilated area.[2] For

procedures that may generate dust, such as weighing or transferring solids, a chemical fume

hood or a local exhaust ventilation system is strongly recommended to keep airborne

concentrations low.[6]

Eyewash Stations and Safety Showers: Facilities where ethylurea is handled must be

equipped with readily accessible eyewash stations and safety showers.[2] This ensures

immediate decontamination in the event of accidental contact.

Personal Protective Equipment: The Essential Barrier
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

Eye and Face Protection: Chemical safety goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 are mandatory.[2] A face shield should be worn in addition to

goggles when there is a significant risk of splashing or dust generation.

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[2] Disposable nitrile

gloves are suitable for incidental contact. For prolonged handling or immersion, consult

the glove manufacturer's chemical resistance guide to select a glove with a longer

breakthrough time.

Lab Coat: A standard laboratory coat should be worn to protect street clothes and provide

an additional layer of protection.
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Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or during emergency situations, a NIOSH/MSHA-

approved respirator is necessary.[7] A respiratory protection program that meets OSHA's 29

CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be

followed.[2]

The following diagram illustrates the logical workflow for selecting appropriate safety measures

when handling ethylurea.

Risk Assessment

Control Measures

Start: Handling Ethylurea Evaluate Experimental Procedure

Potential for Dust Generation?

Potential for Splashing?

General Ventilation
No

Use Chemical Fume Hood
Yes

Safety Goggles

No

Goggles + Face Shield

Yes

Nitrile Gloves

Lab Coat Safe Handling Protocol Established

Click to download full resolution via product page

Caption: Workflow for Selecting Ethylurea Safety Controls

Step-by-Step Handling and Storage Protocols
Adherence to standardized procedures is critical for minimizing the risks associated with

ethylurea.

Safe Handling Procedures
Preparation: Before handling, ensure all necessary engineering controls are operational and

the required PPE is readily available and in good condition.

Weighing and Transfer:
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Perform all weighing and transfer operations that may generate dust within a chemical

fume hood or a ventilated enclosure.

Use a spatula or other appropriate tool to handle the solid material. Avoid scooping with

weighing paper, which can create airborne dust.

Minimize the creation of dust by handling the material gently.[2]

In Solution: When working with ethylurea in solution, be mindful of the potential for

splashing.

Hygiene: Wash hands thoroughly with soap and water after handling ethylurea, even if

gloves were worn.[2] Do not eat, drink, or smoke in areas where ethylurea is handled.[3]

Clothing: Remove any contaminated clothing promptly and wash it before reuse.[2]

Storage Requirements
Container: Store ethylurea in a tightly closed container to prevent absorption of moisture

and contamination.[2]

Location: Keep the container in a cool, dry, and well-ventilated area.[2]

Incompatibilities: Store away from incompatible substances, particularly strong oxidizing

agents.[2]

Emergency Procedures: Preparedness and
Response
In the event of an accidental exposure or spill, a swift and informed response is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water to drink.

Seek immediate medical attention.[2]

Accidental Release Measures
Small Spills:

Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled material.[2]

Avoid generating dust.

Place the collected material into a suitable, labeled container for disposal.[2]

Large Spills:

Evacuate the area and prevent entry of unnecessary personnel.

Follow the emergency procedures established by your institution.
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If necessary, contact your institution's environmental health and safety department.

Firefighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or an appropriate foam

to extinguish a fire involving ethylurea.[2]

Hazardous Combustion Products: Be aware that in a fire, ethylurea may decompose to

produce irritating and toxic gases, including nitrogen oxides and carbon monoxide.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2]

The following diagram outlines the decision-making process in the event of an ethylurea-

related emergency.

Personal Exposure Spill Fire

Emergency Event

What is the nature of the emergency?

Route of Exposure?

Exposure

Spill Size?

Spill

Use appropriate extinguisher.
Wear SCBA and full protective gear.

Fire

Eye Contact:
Flush with water for 15 min.

Seek medical attention.

Eyes

Skin Contact:
Flush with water for 15 min.

Remove contaminated clothing.

Skin

Inhalation:
Move to fresh air.

Seek medical attention.

Inhalation

Ingestion:
Rinse mouth, drink water.

Seek immediate medical attention.

Ingestion

Small Spill:
Wear PPE, sweep up carefully.

Containerize for disposal.

Small

Large Spill:
Evacuate area.

Follow institutional protocols.

Large

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for Ethylurea
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Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[2] Consult US EPA guidelines (40 CFR Parts 261.3) and local, state, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[8] Do not dispose of ethylurea down the drain or with household garbage.[9]

Toxicological and Ecological Information
Toxicological Summary
The toxicological properties of ethylurea have not been fully investigated.[2] However,

available data indicates the following:

LD50/LC50: Not available.[2]

Carcinogenicity: Ethylurea is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop

65.[2]

Mutagenicity: Mutagenic effects have been observed in experimental animals.[2]

Reproductive Toxicity: Adverse reproductive effects have been reported in experimental

animals.[2]

Ecological Information
There is limited information available on the ecological effects of ethylurea.[2] Due to its water

solubility, it is likely to be mobile in the environment.[3] It should not be released into the

environment.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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